Cas no 86770-73-2 (Benzyl-PEG6-azide)

Benzyl-PEG6-azide is a heterobifunctional crosslinker featuring a benzyl group at one terminus and an azide moiety at the other, connected by a hexaethylene glycol (PEG6) spacer. The PEG spacer enhances solubility in aqueous and organic solvents while reducing steric hindrance, making it suitable for bioconjugation applications. The azide group enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), for selective modification of biomolecules or surfaces. The benzyl group provides a hydrophobic anchor, facilitating further functionalization or purification. This compound is commonly used in peptide synthesis, polymer chemistry, and materials science due to its stability, reactivity, and versatility in coupling reactions.

Benzyl-PEG6-azide structure

Product Name:Benzyl-PEG6-azide

CAS No:86770-73-2

MF:C₁₉H₃₁N₃O₆

MW:397.5

CID:2094861

PubChem ID:118796325

Update Time:2025-05-27

Benzyl-PEG6-azide Chemical and Physical Properties

Names and Identifiers

- Benzyl-PEG6-azide
- ZB0926
- CID 118796325
- Benzyl-PEG6-N3
- CAS_86770-73-2
- 2,5,8,11,14,17-Hexaoxanonadecane, 19-azido-1-phenyl-
- 19-azido-1-phenyl-2,5,8,11,14,17-hexaoxanonadecane
- DA-71418
- HY-W096070
- 86770-73-2
- CS-0147669
- Inchi： 1S/C19H31N3O6/c20-22-21-6-7-23-8-9-24-10-11-25-12-13-26-14-15-27-16-17-28-18-19-4-2-1-3-5-19/h1-5H,6-18H2
- InChI Key： TYGXSSHTJLZOIG-UHFFFAOYSA-N
- SMILES： O(CCOCCOCC1C=CC=CC=1)CCOCCOCCOCCN=[N+]=[N-]

Computed Properties

Exact Mass: 397.22128572g/mol
Monoisotopic Mass: 397.22128572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 20
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.7
XLogP3: 1.7

Benzyl-PEG6-azide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHB-21-250mg	Benzyl-PEG6-N3	86770-73-2	>98.00%	250mg	¥2700.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHB-21-500mg	Benzyl-PEG6-N3	86770-73-2	>98.00%	500mg	¥4150.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHB-21-100mg	Benzyl-PEG6-N3	86770-73-2	>98.00%	100mg	¥2050.0	2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B935936-100mg	Benzyl-PEG6-azide	86770-73-2	≥95%	100mg	￥1,440.00	2022-09-02